Cas no 32272-86-9 (4H-1,2,4-Triazole, 4-methyl-3,5-diphenyl-)

• Product Name: 4H-1,2,4-Triazole, 4-methyl-3,5-diphenyl-
• CAS No: 32272-86-9
• MF: C₁₅H₁₃N₃
• MW: 235.283822774887
• CID: 1450536
• Update Time: 2024-08-25

4H-1,2,4-Triazole, 4-methyl-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 4-methyl-3,5-diphenyl-
• 3,5-diphenyl-4-methyl-1,2,4-4H-triazole

• Inchi： 1S/C15H13N3/c1-18-14(12-8-4-2-5-9-12)16-17-15(18)13-10-6-3-7-11-13/h2-11H,1H3
• InChI Key： JXUIDFGAZPFCRZ-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2)N(C)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 235.11109

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Melting Point: 243 °C
• Boiling Point: 429.8±28.0 °C(Predicted)
• PSA: 30.71
• pka: 2.22±0.10(Predicted)